(3S*,4R*)-N,N-dimethyl-1-(6-phenyl-3-pyridazinyl)-4-propyl-3-pyrrolidinamine

• IUPAC Name: (3S,4R)-N,N-dimethyl-1-(6-phenylpyridazin-3-yl)-4-propylpyrrolidin-3-amine
• InChI: InChI=1S/C19H26N4/c1-4-8-16-13-23(14-18(16)22(2)3)19-12-11-17(20-21-19)15-9-6-5-7-10-15/h5-7,9-12,16,18H,4,8,13-14H2,1-3H3/t16-,18-/m1/s1
• InChI Key: OEGVSYJMTJVIEX-SJLPKXTDSA-N
• Canonical SMILES: CCCC1CN(CC1N(C)C)C2=NN=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1N(C)C)C2=NN=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H26N4
• Molecular Weight: 310.4 g/mol

Description

This compound is part of a broader class of chemicals known for their potential in various fields of chemistry and pharmacology. Although specific studies directly related to this compound may be limited, research on similar compounds provides insight into their general characteristics and potential applications.

Synthesis Analysis

The synthesis of related compounds involves a variety of chemical reactions, often starting from pyridine or pyrrolidine derivatives. Typical methods may include reactions such as low-temperature aryl bromide-to-alcohol conversions, Baeyer-Villiger reactions, and intramolecular Friedel-Crafts strategies. These methods highlight the complexity and the meticulous conditions required for the synthesis of these compounds (Wijtmans et al., 2004).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as X-ray diffraction and quantum chemical DFT analysis. These studies reveal details about the bond lengths, angles, and overall geometry of the molecules, which are crucial for understanding their chemical behavior and reactivity (Kucharska et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving similar molecules often involve interactions with radicals, demonstrating significant antioxidant properties. Their reactivity towards peroxyl radicals and their stability against air oxidation are of particular interest in chemical research (Wijtmans et al., 2004).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are influenced by the molecular structure. For instance, the crystal and molecular structures provide insight into the compound's stability and reactivity, as well as its potential applications in various fields (Kucharska et al., 2013).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical entities, define the compound's role in chemical reactions and its potential applications. Studies often focus on how these properties affect the molecule's behavior in biological systems or industrial applications (Singh et al., 2013).

Scientific Research Applications

Synthesis and Chemical Reactivity

• Research has been focused on the synthesis of new pyridazinones, pyridazine-imines, and pyridines through various chemical reactions, highlighting the utility of related pyridazinyl compounds in creating diverse chemical structures for further applications in material science and pharmaceuticals (Sayed et al., 2002).

Antioxidant Properties

• Studies on 6-substituted-2,4-dimethyl-3-pyridinols have reported interesting antioxidant properties, indicating the potential of pyridinol derivatives in developing new antioxidants (Wijtmans et al., 2004).

Material Science Applications

• Novel pyridine-containing polyimides have been synthesized for applications in material science, demonstrating good thermal stability and mechanical properties, which could be relevant for the development of new materials (Yan et al., 2011).

Biological Activities

• Several studies have explored the biological activities of pyridine and fused pyridine derivatives, including antimicrobial and antioxidant activities, highlighting the pharmaceutical applications of these compounds (Flefel et al., 2018).

Photophysical Properties

• Research on Re(CO)3Cl complexes containing pyridylimidazo[1,5-a]pyridine ligands has explored their photophysical properties, including charge transfer and dual emission, suggesting applications in photoredox catalysis and light-emitting materials (Salassa et al., 2008).